Cas no 916263-86-0 (2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-)

• Product Name: 2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-
• CAS No: 916263-86-0
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 786878
• PubChem ID: 53915366
• Update Time: 2025-04-19

2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-(acetyloxy)-4-methyl-, methyl ester, (2Z)-
• methyl 2-acetyloxy-4-methylpent-2-enoate
• Methyl 2-(acetyloxy)-4-methylpent-2-enoate
• DTXSID50707633
• 916263-86-0

• Inchi： 1S/C9H14O4/c1-6(2)5-8(9(11)12-4)13-7(3)10/h5-6H,1-4H3
• InChI Key： ZGXHCKPTVHAQLC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)=CC(C)C

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų